5-(3-bromophenyl)-3-hydroxy-4-(5-methylfuran-2-carbonyl)-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 2-(3-bromophenyl)-4-hydroxy-3-(5-methylfuran-2-carbonyl)-1-(5-methyl-1,2-oxazol-3-yl)-2H-pyrrol-5-one
• InChI: InChI=1S/C20H15BrN2O5/c1-10-6-7-14(27-10)18(24)16-17(12-4-3-5-13(21)9-12)23(20(26)19(16)25)15-8-11(2)28-22-15/h3-9,17,25H,1-2H3
• InChI Key: KVXUXRIHTZLHQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)C2=C(C(=O)N(C2C3=CC(=CC=C3)Br)C4=NOC(=C4)C)O
• Molecular Formula: C20H15BrN2O5
• Molecular Weight: 443.2 g/mol
• CAS No.: 618872-49-4

Description

This compound belongs to the pyrrol-2(5H)-one family, characterized by a five-membered lactam ring with a ketone group. Key structural features include:

• 3-Bromophenyl substituent at position 5, which enhances lipophilicity and may influence binding interactions.
• 3-Hydroxyl group at position 3, critical for hydrogen bonding and stereochemical activity .
• 5-Methylfuran-2-carbonyl moiety at position 4, contributing to electron-deficient aromatic interactions.

The molecular weight is estimated at ~480–490 g/mol (based on analogs in and ), with moderate solubility in polar aprotic solvents.

Biological Activity

The compound 5-(3-bromophenyl)-3-hydroxy-4-(5-methylfuran-2-carbonyl)-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one is a novel organic molecule with potential biological applications. Its structural complexity, featuring multiple functional groups, positions it as a candidate for various pharmacological studies. This article explores the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{18}\text{H}_{16}\text{Br}\text{N}_{2}\text{O}_{4}$$

The biological activity of this compound is primarily attributed to its interaction with specific biological targets. The presence of the pyrrolone structure allows for potential binding with various enzymes and receptors. Preliminary studies suggest that it may exhibit:

• Antioxidant Activity : The hydroxyl group in the structure may contribute to scavenging free radicals.
• Antiviral Properties : Similar compounds have shown efficacy against viruses, indicating potential antiviral applications.

Biological Activity Overview

Activity Type	Details
Antioxidant	Potential to scavenge free radicals due to hydroxyl groups.
Antiviral	Similar compounds have shown effectiveness against H5N1 influenza virus .
Anticancer	Investigated for cytotoxic effects on cancer cell lines.

Antiviral Activity

A study on related compounds demonstrated promising antiviral properties against the H5N1 virus. The derivatives exhibited significant antiviral activity, with effective concentrations (EC50) determined through plaque reduction assays on Madin-Darby canine kidney cells . This suggests that the compound may possess similar antiviral properties.

Antioxidant Studies

Research indicates that compounds with furanone structures can act as antioxidants. A study highlighted that furanones could function as both pro- and antioxidants, depending on the conditions, suggesting that the compound may contribute to cellular protection against oxidative stress .

Cytotoxicity in Cancer Research

In vitro studies have shown that similar pyrrolone derivatives exhibit cytotoxic effects on various cancer cell lines. These findings underscore the potential of 5-(3-bromophenyl)-3-hydroxy-4-(5-methylfuran-2-carbonyl)-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one in anticancer drug development.

Comparative Analysis with Similar Compounds

Compound	Biological Activity
5-(4-bromophenyl)-3-hydroxy-4-(5-methylfuran-2-carbonyl)	Antiviral against H5N1
Indole Derivatives	Diverse biological activities
Coumarin Derivatives	Known for their pharmaceutical properties

Comparison with Similar Compounds

Key Insights :

• The 5-methylfuran-2-carbonyl group in the target compound offers a balance between steric bulk and electronic effects compared to bulkier benzofuran or methoxybenzoyl substituents.
• The isoxazole ring (pKa ~1.3) at N1 may improve metabolic stability over thiadiazole (pKa ~0.5) due to reduced susceptibility to nucleophilic attack .

Role of the 3-Hydroxyl Group in Pyrrol-2(5H)-ones

• Hydrogen-Bonding Capacity : The 3-hydroxy group in the target compound is positioned to form intramolecular H-bonds with the carbonyl at position 2, stabilizing the lactam ring conformation .

Bromophenyl vs. Chlorophenyl Derivatives

Compound Class	Halogen (X)	LogP (Calculated)	Binding Affinity (Theoretical)	Notes
5-(3-Bromophenyl)-...	Br	~3.2	Higher due to larger van der Waals radius	Enhanced membrane permeability
4-(4-Chlorophenyl)-...	Cl	~2.8	Moderate	Lower molecular polarizability

Key Insights :

• The bromine atom increases lipophilicity (LogP +0.4 vs. Cl) and may enhance interactions with hydrophobic binding pockets.